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Compound of Interest

Compound Name: Methyl 2-amino-5-iodobenzoate

Cat. No.: B184775

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. Methyl 2-amino-5-iodobenzoate, a compound utilized in various research
applications, requires careful disposal in accordance with safety regulations. This guide
provides essential, step-by-step procedures for its safe disposal.

Hazard Profile and Safety Precautions

Methyl 2-amino-5-iodobenzoate is classified with the following hazards:
o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

e May cause respiratory irritation.[1]

Before handling, it is crucial to be familiar with the precautionary statements outlined in the
Safety Data Sheet (SDS).[1][2] Always wear appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.[1] All handling should be
conducted in a well-ventilated area or a chemical fume hood.[1][2]

Step-by-Step Disposal Procedure

The primary method for the disposal of Methyl 2-amino-5-iodobenzoate is to consign it to a
licensed hazardous waste disposal company.[3][4] Do not dispose of this chemical down the
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drain or in regular trash.

e \Waste Collection:

o Collect waste Methyl 2-amino-5-iodobenzoate, whether in solid form or in solution, in a
designated, properly labeled, and chemically compatible waste container.

o The container must be kept tightly closed except when adding waste.[2]

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.[2]

o Disposal of Empty Containers:

o

Thoroughly empty all contents from the original container.

o The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be
collected and disposed of as hazardous waste.[5]

o For containers that held highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[5]

o After proper rinsing, the container can be disposed of according to institutional guidelines
for decontaminated lab waste.

e Spill Management:

o In the event of a spill, evacuate the area and ensure adequate ventilation.[6]

o Wear appropriate PPE, including a respirator if necessary.

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a labeled hazardous waste container.[6]

o For major spills, contact your institution's Environmental Health and Safety (EHS)
department immediately.[6]
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o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

e Arranging for Pickup:

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for the pickup and disposal of the hazardous waste.

o Ensure all waste containers are properly labeled with the chemical name and associated

hazards.
Quantitative Data Summary
Parameter Value Reference
CAS Number 77317-55-6 [1]
Molecular Formula C8HBINO2 [1]
Molecular Weight 277.06 g/mol [7]
Melting Point 83.0t0 87.0 °C

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-amino-5-iodobenzoate.
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Caption: Disposal workflow for Methyl 2-amino-5-iodobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Methyl 2-amino-5-iodobenzoate: A
Step-by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

